Cas no 866494-92-0 (BUTANOIC ACID, 3-METHYL-, (4,4,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)METHYL ESTER)

• Product name: BUTANOIC ACID, 3-METHYL-, (4,4,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)METHYL ESTER
• CAS No: 866494-92-0
• MF: C₁₅H₂₆O₂
• MW: 238.366
• CID: 3400063

BUTANOIC ACID, 3-METHYL-, (4,4,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 3-METHYL-, (4,4,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)METHYL ESTER

• Inchi： InChI=1S/C15H26O2/c1-11(2)8-14(16)17-10-13-6-7-15(4,5)9-12(13)3/h6,11-12H,7-10H2,1-5H3
• InChI Key： JRORWOFCFYWYNY-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)OCC1=CCC(C)(C)CC1C |t:8|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 4.552